4-Bromobutyronitrile
4-Bromobutyronitrile
Brand Name:
Vulcanchem
CAS No.:
1253-67-4
VCID:
VC0074502
InChI:
InChI=1S/C4H6BrN/c5-3-1-2-4-6/h1-3H2
SMILES:
C(CC#N)CBr
Molecular Formula:
C4H6BrN
Molecular Weight:
148 g/mol
4-Bromobutyronitrile
CAS No.: 1253-67-4
Main Products
VCID: VC0074502
Molecular Formula: C4H6BrN
Molecular Weight: 148 g/mol
| CAS No. | 1253-67-4 |
|---|---|
| Product Name | 4-Bromobutyronitrile |
| Molecular Formula | C4H6BrN |
| Molecular Weight | 148 g/mol |
| IUPAC Name | 4-bromobutanenitrile |
| Standard InChI | InChI=1S/C4H6BrN/c5-3-1-2-4-6/h1-3H2 |
| Standard InChIKey | CQPGDDAKTTWVDD-UHFFFAOYSA-N |
| SMILES | C(CC#N)CBr |
| Canonical SMILES | C(CC#N)CBr |
| Boiling Point | 206.0 °C |
| Synonyms | N-[2-(Hydroxymethyl)-2-phenylbutyl]-3,4,5-trimethoxy-N-propylbenzamide |
| PubChem Compound | 21412 |
| Last Modified | Nov 11 2021 |
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